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Abstract

This document provides a comprehensive technical guide on the application of Strontium
Hydroxide Octahydrate, Sr(OH)2-8H20, for the recovery of sucrose from beet sugar molasses.
Historically known as the Strontian process or the Scheibler process, this method represented
a significant advancement in the 19th-century sugar industry by enabling efficient
desugarization of molasses, a byproduct containing approximately 50% sucrose by weight[1].
We will explore the core chemical principles, provide detailed step-by-step protocols for
laboratory and pilot-scale execution, and discuss the critical process parameters that govern
the formation and decomposition of strontium saccharates. This guide is intended for
researchers, historians of science, and chemical process engineers interested in the historical
and chemical aspects of sugar refining.

Foundational Principles: The Chemistry of the
Strontian Process

The efficacy of the Strontian process hinges on the unique chemical properties of strontium
hydroxide and its reaction with sucrose. Unlike the more common calcium hydroxide (lime)
process, strontium hydroxide forms a poorly soluble disaccharate at elevated temperatures,
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which can be readily precipitated and separated from the impurities in molasses[1][2]. The
overall process is a cyclical one, designed to regenerate and reuse the strontium agent, which
was a crucial factor for its economic viability.

The core chemical transformations are as follows:

e Saccharate Formation: At near-boiling temperatures (approx. 100°C), strontium hydroxide
reacts with sucrose (C12H22011) in the molasses to form strontium disaccharate, which
precipitates out of the hot solution[1][2].

Chemical Equation: Sr(OH)z + 2C12H22011 - Sr(Ci12H21011)2 + 2H20

e Sucrose Liberation: The filtered strontium disaccharate precipitate is then cooled and treated
with carbon dioxide (COz2). This step decomposes the saccharate, precipitating strontium as
strontium carbonate (SrCOs) and liberating the purified sucrose into the solution[1][3].

Chemical Equation: Sr(C12H21011)2 + CO2 — SrCOs + 2C12H22011

» Strontium Regeneration: The strontium carbonate is recovered by filtration and calcined with
superheated steam at high temperatures to regenerate strontium hydroxide for reuse in the
process, releasing the CO2z used in the previous step[1][2].

Chemical Equation: SrCOs + H20 (steam) - Sr(OH)z + CO2

This elegant cycle allowed for high recovery of sugar that would otherwise be lost, marking a
significant improvement in the efficiency of beet sugar production during its era[4].

Historical Context and Development

While the use of alkaline earths to precipitate sugar was explored by various chemists, the
industrial application of strontium hydroxide was pioneered in the mid-19th century. French
chemist Augustin-Pierre Dubrunfaut first patented a process using strontium hydroxide in
1849[1]. However, it was the German chemist Carl Scheibler who refined and optimized the
method in the 1870s and 1880s, leading to its widespread industrial adoption, particularly in
Germany[1][4]. The "Scheibler process" became the primary driver for strontium production in
the 19th century, with tens of thousands of tons used annually by the European beet sugar
industry before it was eventually supplanted by more economical methods[1][2].

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://grokipedia.com/page/strontian_process
https://en.wikipedia.org/wiki/Strontian_process
https://grokipedia.com/page/strontian_process
https://en.wikipedia.org/wiki/Strontian_process
https://grokipedia.com/page/strontian_process
https://www.britannica.com/science/strontium-hydroxide
https://grokipedia.com/page/strontian_process
https://en.wikipedia.org/wiki/Strontian_process
https://grokipedia.com/page/carl_scheibler
https://grokipedia.com/page/strontian_process
https://grokipedia.com/page/strontian_process
https://grokipedia.com/page/carl_scheibler
https://grokipedia.com/page/strontian_process
https://en.wikipedia.org/wiki/Strontian_process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Experimental Protocols

The following protocols are designed to replicate the Scheibler process on a laboratory or pilot
scale. Safety is paramount; Strontium hydroxide is a severe skin, eye, and respiratory irritant
and must be handled with appropriate personal protective equipment (PPE)[5][6].

Materials and Reagents @@

Reagent/Material Grade Supplier Notes
Strontium Hydroxide Standard Chemical Molecular Weight:
Reagent ]
Octahydrate Supplier 265.76 g/mol [7]
Sugar Processing Approx. 50% sucrose
Beet Molasses Food Grade
Plant content.

Required for

Carbon Dioxide (CO2)  Industrial Grade Gas Supplier saccharate
decomposition.
For preparin

Deionized Water Type Il preparing

solutions.

Step-by-Step Methodology

PART A: Strontium Disaccharate Precipitation

» Molasses Preparation: Dilute 1 kg of beet molasses with 1 L of hot deionized waterina 5 L
jacketed glass reactor. Begin stirring and heat the solution to 95-100°C using a circulating
water bath.

o Strontia Solution Preparation: In a separate vessel, prepare a 20-25% (w/v) solution of
strontium hydroxide by dissolving the octahydrate in hot deionized water[4]. Maintain this
solution at a near-boiling temperature.

e Precipitation Reaction: Slowly add the hot strontium hydroxide solution to the agitated, hot
molasses solution in the reactor. The formation of the granular strontium disaccharate
precipitate should be observed. Continue vigorous agitation at 100°C for 30-60 minutes to
ensure complete reaction[1][2].
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Filtration and Washing: Quickly filter the hot mixture through a pre-heated Buchner funnel. It
is critical to maintain the temperature during this step to prevent the saccharate from
dissolving. Wash the filter cake with a boiling 10% strontium hydroxide solution to remove
residual impurities[4].

PART B: Sucrose Liberation and Strontium Recovery

Saccharate Suspension: Transfer the washed filter cake (strontium disaccharate) into a new
jacketed reactor containing cold deionized water (approx. 10°C) to form a slurry.

Carbonation: Begin bubbling a steady stream of CO2z gas through the cold, agitated slurry.
The CO:z will react to form insoluble strontium carbonate, releasing sucrose into the aqueous
phase[2]. Monitor the reaction; completion is typically indicated by a change in the slurry's
consistency and pH.

Strontium Carbonate Filtration: Filter the cold slurry to separate the white strontium
carbonate precipitate from the clear, purified sucrose solution. Wash the SrCOs filter cake
with cold deionized water to recover any remaining sugar solution.

Sucrose Crystallization: The filtrate, a purified sucrose solution, can now be concentrated by
evaporation under reduced pressure to induce crystallization, yielding refined sugar.

(Optional) Strontium Regeneration: To complete the cycle, the dried strontium carbonate can
be calcined. Place the SrCOs in a tube furnace and heat to approximately 500—600°C in the
presence of superheated steam to regenerate strontium hydroxide[1].

Process Visualization and Workflow
Overall Scheibler Process Workflow

The diagram below illustrates the complete cycle of the Strontian process, from molasses

treatment to strontium regeneration.
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Caption: Workflow of the Scheibler process for sugar refining.
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Chemical Transformation Cycle

This diagram outlines the chemical conversions of the strontium compounds throughout the
process.

Strontium
Disaccharate

+ Sucrose
(100°C)

+ CO2

+ H20 (Steam)
(High Temp)

Click to download full resolution via product page

Caption: The chemical cycle of strontium in the refining process.

Critical Parameters and Causality

The success of this process is highly dependent on precise control of key parameters. The
causality behind these choices is rooted in the chemical thermodynamics of the strontium-
sucrose system.
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Parameter

Optimal Range

Rationale

Precipitation Temp.

95 - 100°C

Maximizes the formation and
insolubility of strontium
disaccharate. At lower
temperatures, more soluble
monosaccharides can form,

reducing yield[2].

Carbonation Temp.

< 15°C

Low temperatures favor the
decomposition of the
saccharate complex by CO:2
and increase the solubility of

the liberated sucrose[2].

Stoichiometry

Slight excess of Sr(OH)2

Ensures maximum
precipitation of sucrose from
the molasses to drive the

reaction to completion[4].

Regeneration Temp.

500 - 600°C

This temperature range, in the
presence of steam, is required
to efficiently decompose
strontium carbonate back into
strontium hydroxide for

reuse[1].

Advantages and Modern Perspective

At its peak, the Strontian process was superior to the alternative lime (calcium hydroxide)

method because strontium saccharate is significantly less soluble than its calcium analog,

leading to higher recovery rates of sugar from molasses|[1].

However, the process had notable disadvantages:

e Cost: Strontium compounds were more expensive than lime[2].

o Energy Intensive: The high-temperature calcination step for regeneration consumed

significant energy.
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e Obsolescence: The process was eventually rendered obsolete by the falling price of sugar,
which made intensive recovery from molasses less economical, and the development of
modern techniques like ion-exclusion chromatography[1][2].

While no longer in industrial use for sugar refining, the Scheibler process remains a seminal
example of applied inorganic chemistry in industrial processing and a cornerstone in the history
of chemical engineering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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» To cite this document: BenchChem. [Application Notes & Protocols: Strontium Hydroxide
Octahydrate in Beet Sugar Refining]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074869#strontium-hydroxide-octahydrate-for-beet-
sugar-refining-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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